5-((N,N-Dimethylamino)ethylthio)-8-chloro-6-phenyl-6H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepine
5-((N,N-Dimethylamino)ethylthio)-8-chloro-6-phenyl-6H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepine
Brand Name:
Vulcanchem
CAS No.:
153901-48-5
VCID:
VC0138349
InChI:
InChI=1S/C21H22ClN5S/c1-15-23-24-20-14-21(28-12-11-25(2)3)27(17-7-5-4-6-8-17)19-13-16(22)9-10-18(19)26(15)20/h4-10,13-14H,11-12H2,1-3H3
SMILES:
CC1=NN=C2N1C3=C(C=C(C=C3)Cl)N(C(=C2)SCCN(C)C)C4=CC=CC=C4
Molecular Formula:
C21H22ClN5S
Molecular Weight:
412 g/mol
5-((N,N-Dimethylamino)ethylthio)-8-chloro-6-phenyl-6H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepine
CAS No.: 153901-48-5
Main Products
VCID: VC0138349
Molecular Formula: C21H22ClN5S
Molecular Weight: 412 g/mol
| CAS No. | 153901-48-5 |
|---|---|
| Product Name | 5-((N,N-Dimethylamino)ethylthio)-8-chloro-6-phenyl-6H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepine |
| Molecular Formula | C21H22ClN5S |
| Molecular Weight | 412 g/mol |
| IUPAC Name | 2-[(8-chloro-1-methyl-6-phenyl-[1,2,4]triazolo[4,3-a][1,5]benzodiazepin-5-yl)sulfanyl]-N,N-dimethylethanamine |
| Standard InChI | InChI=1S/C21H22ClN5S/c1-15-23-24-20-14-21(28-12-11-25(2)3)27(17-7-5-4-6-8-17)19-13-16(22)9-10-18(19)26(15)20/h4-10,13-14H,11-12H2,1-3H3 |
| Standard InChIKey | SEHDRNYESKPGDH-UHFFFAOYSA-N |
| SMILES | CC1=NN=C2N1C3=C(C=C(C=C3)Cl)N(C(=C2)SCCN(C)C)C4=CC=CC=C4 |
| Canonical SMILES | CC1=NN=C2N1C3=C(C=C(C=C3)Cl)N(C(=C2)SCCN(C)C)C4=CC=CC=C4 |
| Synonyms | 5-((N,N-dimethylamino)ethylthio)-8-chloro-6-phenyl-6H-(1,2,4)triazolo(4,3-a)(1,5)benzodiazepine RL 236 RL-236 |
| PubChem Compound | 127880 |
| Last Modified | Nov 11 2021 |
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